N-(4-bromo-2-fluorophenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C17H18BrFN4O/c1-11-4-7-16(22-21-11)23-8-2-3-12(10-23)17(24)20-15-6-5-13(18)9-14(15)19/h4-7,9,12H,2-3,8,10H2,1H3,(H,20,24)
• InChI Key: VYAROJRILGYINR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCCC(C2)C(=O)NC3=C(C=C(C=C3)Br)F
• Molecular Formula: C17H18BrFN4O
• Molecular Weight: 393.3 g/mol

Description

N-(4-bromo-2-fluorophenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide, also known as BFPPI, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BFPPI belongs to the class of piperidine carboxamides and is widely used in the field of medicinal chemistry.

Scientific Research Applications

Research Applications of Structurally Related Compounds

Cancer Research and Kinase Inhibition

Compounds structurally related to "N-(4-bromo-2-fluorophenyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide" have been explored for their potential in cancer research, specifically as kinase inhibitors. For example, the discovery of selective inhibitors for the Met kinase superfamily highlights the role of similar compounds in targeting specific pathways involved in tumor growth and metastasis (Schroeder et al., 2009). These findings are crucial for developing targeted therapies in oncology.

Antimicrobial Activity

Novel derivatives related in structure have been synthesized and evaluated for their antimicrobial properties, demonstrating potential activity against various bacterial and fungal species (Babu et al., 2015). This line of research is significant for addressing the growing concern of antibiotic resistance by discovering new antimicrobial agents.

Neurological and Psychiatric Disorders

Compounds with similar structural features have been studied for their potential application in neurological and psychiatric disorders. For instance, research on ligands for PET imaging of serotonin and dopamine receptors offers insights into the brain's biochemical processes in diseases such as Alzheimer's and Parkinson's (Lee et al., 2022). Understanding these processes is essential for developing diagnostic tools and treatments for mental health conditions.

Antitubercular and Antibacterial Activities

The synthesis and evaluation of carboxamide derivatives for their antitubercular and antibacterial activities reveal the potential of structurally related compounds in treating infectious diseases (Bodige et al., 2020). The ongoing search for effective treatments against tuberculosis and other bacterial infections underscores the importance of such research.